Cas no 67708-21-8 (8-Oxoxanthine)

• Product Name: 8-Oxoxanthine
• CAS No: 67708-21-8
• MF: C₅H₂N₄O₃
• MW: 166.094379901886
• CID: 2798284
• PubChem ID: 446859
• Update Time: 2025-04-21

8-Oxoxanthine Chemical and Physical Properties

Names and Identifiers

• 8-oxoxanthine
• 2,3,6,8-tetrahydro-1H-purine-2,6,8-trione
• SCHEMBL4751577
• DTXSID30416110
• 1H-Purine-2,6,8(3H)-trione
• SCHEMBL15777529
• 67708-21-8
• DTXCID80366959
• 8-Oxoxanthine

• Inchi： 1S/C5H2N4O3/c10-3-1-2(7-4(11)6-1)8-5(12)9-3/h(H2,7,8,9,10,11,12)
• InChI Key： QBWXIMRDQPYHAG-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC(N=2)=O)NC(N1)=O

Computed Properties

• Exact Mass: 166.01268994Da
• Monoisotopic Mass: 166.01268994Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 100Ų